Cas no 80109-14-4 (Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-)

80109-14-4 structure
Product name:Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-
- 1-chloro-4-(4-phenylcyclopenta-1,3-dien-1-yl)benzene
- DTXSID20840480
- 80109-14-4
-
- Inchi: InChI=1S/C17H13Cl/c18-17-10-8-14(9-11-17)16-7-6-15(12-16)13-4-2-1-3-5-13/h1-11H,12H2
- InChI Key: QRHARZCXIWIQLN-UHFFFAOYSA-N
- SMILES: C1C(=CC=C1C2=CC=C(C=C2)Cl)C3=CC=CC=C3
Computed Properties
- Exact Mass: 252.0705781g/mol
- Monoisotopic Mass: 252.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 0Ų
Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)- Related Literature
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
-
Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
80109-14-4 (Benzene, 1-chloro-4-(4-phenyl-1,3-cyclopentadien-1-yl)-) Related Products
- 379724-54-6(1-(4-Chlorobenzoyl)piperidine-4-carboxylic acid)
- 1156425-04-5((2-ethoxyethyl)(thiophen-2-yl)methylamine)
- 298215-96-0(4-3-(3-Chlorophenyl)acryloylphenyl octanoate)
- 71247-70-6(Ethanol, 2-(heptylmethylamino)-)
- 1254062-93-5(4-Bromomethyl-2-chloro-1-ethoxybenzene)
- 2229533-13-3(2,2-dimethyl-3-(2-methylquinolin-6-yl)cyclopropan-1-amine)
- 1006390-25-5(2-(4-Bromo-3-methylphenyl)-2-methylpropanenitrile)
- 1423043-79-1(N-[(4S)-4-Methoxypyrrolidin-3-yl]-3-methyl-1,2-oxazole-5-carboxamide hydrochloride)
- 330200-86-7(ethyl 2-{2-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]-1,3-thiazol-4-yl}acetate)
- 1249337-50-5(N,N-dimethyl-2-(4-sulfamoylpiperidin-1-yl)acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
